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Compound of Interest

Compound Name: 3-Cyanocoumarin

Cat. No.: B081025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical data,

experimental protocols, and biological activities of 3-Cyanocoumarin (CAS: 15119-34-3). This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development and other scientific endeavors utilizing this

versatile compound.

Chemical and Physical Properties
3-Cyanocoumarin, also known as 2-oxo-2H-chromene-3-carbonitrile, is a crystalline solid that

appears as a pale yellow or off-white to brown powder.[1] It is characterized by the presence of

a cyano group at the 3-position of the coumarin scaffold, which significantly influences its

chemical reactivity and biological properties. The compound is soluble in organic solvents such

as ethanol, methanol, dimethylformamide (DMF), and dichloromethane (DCM), but has limited

solubility in water.[2]

Table 1: Physical and Chemical Properties of 3-Cyanocoumarin
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Property Value Reference(s)

CAS Number 15119-34-3 [1]

Molecular Formula C₁₀H₅NO₂ [2]

Molecular Weight 171.15 g/mol [2]

Melting Point 181-189 °C [3]

Appearance
Pale yellow powder / Off-white

to brown solid
[1][3]

Solubility

Soluble in organic solvents

(ethanol, methanol, DCM,

DMF); limited water solubility.

[2]

logP (Octanol/Water Partition

Coefficient)
1.665 (Calculated) [4]

Water Solubility (logS) -6.78 (Calculated) [4]

Spectral Data
The structural identity of 3-Cyanocoumarin can be confirmed through various spectroscopic

techniques.

Table 2: Spectral Data for 3-Cyanocoumarin

Spectral Data
Characteristic
Peaks/Values

Reference(s)

Infrared (IR) Spectroscopy

(cm⁻¹)

2202–2222 (C≡N stretch),

1683–1719 (C=O stretch),

1575–1603 (C=C stretch)

[2]

¹H Nuclear Magnetic

Resonance (NMR)

Spectroscopy (ppm)

8.16–8.80 (singlet, 1H, H-4),

7.16–7.97 (multiplet, 4H,

aromatic protons)

[2]

UV-Vis Absorption (λmax) 358 nm (in DMSO) [5]
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Safety and Handling
According to the available Safety Data Sheets (SDS), 3-Cyanocoumarin is not classified as a

hazardous substance under the 2012 OSHA Hazard Communication Standard.[1][6] However,

standard laboratory safety precautions should always be observed. It is recommended to

handle the compound in a well-ventilated area and to wear appropriate personal protective

equipment (PPE), including gloves and safety glasses.[1] The compound should be stored in a

dry, cool, and well-ventilated place in a tightly sealed container.[1] In case of contact with eyes

or skin, rinse immediately with plenty of water.[1]

Experimental Protocols
Synthesis of 3-Cyanocoumarin via Knoevenagel
Condensation
The Knoevenagel condensation is a widely employed method for the synthesis of 3-
cyanocoumarins.[3] This reaction involves the condensation of a salicylaldehyde derivative

with an active methylene compound, such as ethyl cyanoacetate or malononitrile, in the

presence of a basic catalyst.

Materials:

Salicylaldehyde

Ethyl cyanoacetate

Piperidine (catalyst)

Ethanol (solvent)

Hydrochloric acid (for acidification)

Deionized water

Equipment:

Round-bottom flask
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Reflux condenser

Magnetic stirrer with hotplate

Büchner funnel and flask

Filter paper

Beakers and other standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve salicylaldehyde (1 equivalent) and ethyl cyanoacetate (1.1

equivalents) in ethanol.

Add a catalytic amount of piperidine to the mixture.

Attach a reflux condenser and heat the reaction mixture to reflux with constant stirring.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Acidify the reaction mixture with dilute hydrochloric acid, which will cause the product to

precipitate.

Collect the crude product by vacuum filtration using a Büchner funnel.

Wash the collected solid with cold deionized water to remove any remaining catalyst and

salts.

Dry the crude 3-Cyanocoumarin.

Diagram: Knoevenagel Condensation for 3-Cyanocoumarin Synthesis
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Caption: Knoevenagel condensation workflow for 3-Cyanocoumarin synthesis.

Purification by Recrystallization
Recrystallization is a standard technique for purifying solid organic compounds. The choice of

solvent is crucial for effective purification. For 3-Cyanocoumarin, a common solvent for

recrystallization is ethanol or a mixture of ethanol and water.[3]

Materials:

Crude 3-Cyanocoumarin

Ethanol (or other suitable solvent)

Deionized water (if using a mixed solvent system)

Activated carbon (optional, for removing colored impurities)
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Equipment:

Erlenmeyer flasks

Hotplate

Büchner funnel and flask

Filter paper

Ice bath

Procedure:

Place the crude 3-Cyanocoumarin in an Erlenmeyer flask.

Add a minimal amount of the chosen solvent (e.g., ethanol) to the flask.

Gently heat the mixture on a hotplate while stirring until the solid dissolves completely. Add

more solvent in small portions if necessary to achieve complete dissolution at the boiling

point.

If colored impurities are present, remove the flask from the heat, allow it to cool slightly, and

add a small amount of activated carbon. Reheat the solution to boiling for a few minutes.

If activated carbon was used, perform a hot gravity filtration to remove it.

Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should

begin.

To maximize crystal yield, place the flask in an ice bath for about 30 minutes.

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold solvent.

Dry the purified 3-Cyanocoumarin crystals.

Diagram: Recrystallization Workflow
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Caption: General workflow for the purification of 3-Cyanocoumarin by recrystallization.
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Applications in Research
3-Cyanocoumarin and its derivatives are valuable tools in various research fields due to their

unique chemical and photophysical properties.

Fluorescent Probe for Mercury (Hg²⁺) Detection
Coumarin-based fluorescent probes are widely used for the detection of various analytes,

including metal ions.[7] The fluorescence of these probes can be modulated upon binding to

the target analyte. For the detection of mercury ions (Hg²⁺), a common strategy involves the

Hg²⁺-promoted cleavage of a thioacetal group attached to the coumarin fluorophore, leading to

a change in fluorescence.[7]

Experimental Protocol Outline for a Coumarin-based Mercury Probe:

Probe Synthesis: A 3-cyanocoumarin derivative functionalized with a mercury-responsive

group (e.g., a dithioacetal) is synthesized.

Stock Solution Preparation: A stock solution of the fluorescent probe is prepared in an

appropriate solvent (e.g., THF/water mixture).

Fluorescence Measurements:

The fluorescence spectrum of the probe solution is recorded in the absence of Hg²⁺.

Aliquots of a standard Hg²⁺ solution are added to the probe solution, and the fluorescence

spectrum is recorded after each addition.

The change in fluorescence intensity is plotted against the concentration of Hg²⁺ to

generate a calibration curve.

Selectivity Studies: The fluorescence response of the probe is tested in the presence of other

potentially interfering metal ions to assess its selectivity for Hg²⁺.

Real Sample Analysis: The probe can be used to determine the concentration of Hg²⁺ in

environmental or biological samples.

Diagram: Mercury Detection Workflow
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Caption: Workflow for the detection of Hg²⁺ using a coumarin-based fluorescent probe.

Biological Activities and Signaling Pathways
Coumarin derivatives have demonstrated a wide range of biological activities, making them

attractive scaffolds for drug development.

Anticancer Activity and the PI3K/Akt Signaling Pathway
Numerous studies have reported the anticancer potential of coumarin derivatives.[8] One of the

key mechanisms underlying this activity is the inhibition of the Phosphoinositide 3-kinase
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(PI3K)/Akt signaling pathway.[9][10][11][12] This pathway is frequently overactivated in cancer

and plays a crucial role in cell proliferation, survival, and migration. By inhibiting this pathway,

coumarin derivatives can induce apoptosis (programmed cell death) and suppress tumor

growth.[8]

Diagram: PI3K/Akt Signaling Pathway Inhibition by 3-Cyanocoumarin Derivatives
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Caption: Inhibition of the PI3K/Akt pathway by 3-Cyanocoumarin derivatives.
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Antimicrobial Activity and Membrane Disruption
3-Cyanocoumarin has shown antimicrobial activity against various microorganisms, including

Gram-positive and Gram-negative bacteria, as well as yeast.[1] While the exact mechanism for

3-cyanocoumarin is still under investigation, a common mode of action for antimicrobial

coumarin derivatives is the disruption of the bacterial cell membrane. This disruption can lead

to increased membrane permeability, leakage of intracellular components, and ultimately, cell

death.

Diagram: Proposed Antimicrobial Mechanism of Action
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Caption: Proposed mechanism of antimicrobial action via membrane disruption.

Conclusion
3-Cyanocoumarin (CAS: 15119-34-3) is a versatile chemical compound with significant

potential in various scientific domains. Its straightforward synthesis, coupled with its interesting

photophysical and biological properties, makes it a valuable tool for researchers in chemistry,

biology, and medicine. This technical guide provides a foundational understanding of its

properties, synthesis, and applications, serving as a starting point for further investigation and

innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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